Cas no 1058239-82-9 (2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide)
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
- 2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(furan-2-ylmethyl)acetamide
- F5228-0765
- 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(furan-2-ylmethyl)acetamide
- 1058239-82-9
- AKOS024501409
-
- Inchi: 1S/C17H14FN3O3/c18-13-5-3-12(4-6-13)15-8-17(23)21(11-20-15)10-16(22)19-9-14-2-1-7-24-14/h1-8,11H,9-10H2,(H,19,22)
- InChI Key: VJLWQIUFSFVGJS-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CO1)(=O)CN1C=NC(C2=CC=C(F)C=C2)=CC1=O
Computed Properties
- Exact Mass: 327.10191948g/mol
- Monoisotopic Mass: 327.10191948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 74.9Ų
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5228-0765-2μmol |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1058239-82-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0765-5μmol |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1058239-82-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0765-10μmol |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1058239-82-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0765-20μmol |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1058239-82-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0765-1mg |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1058239-82-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0765-2mg |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1058239-82-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0765-3mg |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1058239-82-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0765-4mg |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1058239-82-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0765-5mg |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1058239-82-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0765-10mg |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1058239-82-9 | 10mg |
$79.0 | 2023-09-10 |
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
Comprehensive Overview of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide (CAS No. 1058239-82-9)
The compound 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide, identified by its CAS No. 1058239-82-9, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a pyrimidinone core with a fluorophenyl group and a furan-2-ylmethyl acetamide side chain, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory and metabolic disorders.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide aligns with this trend, as its structural features suggest potential bioactivity in modulating key cellular pathways. The presence of the fluorophenyl moiety enhances its binding affinity, while the furan ring contributes to its pharmacokinetic properties, such as solubility and metabolic stability. These attributes make it a promising candidate for further preclinical studies.
From a synthetic chemistry perspective, the preparation of CAS No. 1058239-82-9 involves multi-step organic reactions, including condensation, cyclization, and amidation. The compound's purity and yield are critical factors for its application in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this molecule, ensuring its suitability for research purposes. The growing interest in heterocyclic compounds like this one underscores its relevance in modern drug development.
One of the most frequently searched questions related to 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide revolves around its potential therapeutic targets. Preliminary studies suggest interactions with kinases and GPCRs, which are pivotal in diseases like diabetes, cancer, and autoimmune conditions. Additionally, its fluorine substitution pattern is a hotspot for medicinal chemists, as fluorinated compounds often exhibit enhanced bioavailability and target selectivity. These features align with the broader industry focus on fluorine-containing drugs, a trending topic in pharmaceutical forums and publications.
Another area of interest is the compound's role in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce CAS No. 1058239-82-9, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. The integration of machine learning and computational modeling in optimizing its synthesis further highlights its intersection with cutting-edge technologies, a topic gaining traction in scientific communities.
In conclusion, 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide represents a compelling case study in the evolution of small-molecule drug candidates. Its structural complexity, combined with its potential applications in precision medicine and sustainable chemistry, positions it as a valuable asset for researchers. As the scientific community continues to unravel its mechanisms and optimize its synthesis, this compound is poised to contribute significantly to the next generation of therapeutic innovations.
1058239-82-9 (2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)